Cas no 2020915-74-4 (1-{bicyclo4.1.0heptan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{bicyclo4.1.0heptan-2-yl}cyclopropan-1-amine
• CAS No: 2020915-74-4
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 5608478
• PubChem ID: 165476118
• Update Time: 2025-06-13

1-{bicyclo4.1.0heptan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2020915-74-4
• EN300-843259
• 1-{bicyclo[4.1.0]heptan-2-yl}cyclopropan-1-amine
• 1-{bicyclo4.1.0heptan-2-yl}cyclopropan-1-amine

• Inchi： 1S/C10H17N/c11-10(4-5-10)9-3-1-2-7-6-8(7)9/h7-9H,1-6,11H2
• InChI Key： BSBRJKGGUASQCO-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1CCCC2CC12

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-{bicyclo4.1.0heptan-2-yl}cyclopropan-1-amine

Comprehensive Overview of 1-{Bicyclo[4.1.0]heptan-2-yl}cyclopropan-1-amine (CAS No. 2020915-74-4)

The compound 1-{Bicyclo[4.1.0]heptan-2-yl}cyclopropan-1-amine (CAS No. 2020915-74-4) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its bicyclic and cyclopropyl moieties contribute to its distinctive chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for novel amine derivatives like 1-{Bicyclo[4.1.0]heptan-2-yl}cyclopropan-1-amine has surged, driven by advancements in small-molecule therapeutics and catalysis. This compound's steric hindrance and ring strain characteristics make it an intriguing candidate for exploring new reaction pathways. Its CAS number 2020915-74-4 is frequently searched in academic databases, reflecting its growing relevance in organic synthesis.

One of the key trends in chemical research is the focus on sustainable synthesis methods. 1-{Bicyclo[4.1.0]heptan-2-yl}cyclopropan-1-amine aligns with this trend, as its structure allows for efficient atom economy in multi-step reactions. Scientists are also investigating its role in asymmetric catalysis, a hot topic in modern chemistry. The compound's chiral centers and rigid framework offer opportunities for developing enantioselective transformations.

The pharmacokinetic properties of 1-{Bicyclo[4.1.0]heptan-2-yl}cyclopropan-1-amine are another area of active exploration. Its lipophilicity and metabolic stability are being studied to assess its suitability as a bioactive scaffold. These investigations are part of a broader effort to address challenges in drug delivery and target engagement, which are frequently discussed in industry forums.

From a commercial perspective, CAS 2020915-74-4 is gaining traction as a high-value building block. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of medicinal chemists and material scientists. Its versatility is underscored by its potential use in polymer chemistry and functional materials, where its steric constraints can impart unique physical properties.

In conclusion, 1-{Bicyclo[4.1.0]heptan-2-yl}cyclopropan-1-amine (CAS No. 2020915-74-4) represents a fascinating intersection of structural complexity and practical utility. Its applications span multiple disciplines, from pharmaceutical development to advanced materials, making it a compound of enduring interest. As research continues to uncover its full potential, this amine derivative is poised to play a pivotal role in shaping future innovations.